Cas no 2229536-37-0 (tert-butyl N-methyl-N-[1-oxo-2-(2,4,6-trimethylphenyl)propan-2-yl]carbamate)

• Product Name: tert-butyl N-methyl-N-[1-oxo-2-(2,4,6-trimethylphenyl)propan-2-yl]carbamate
• CAS No: 2229536-37-0
• MF: C₁₈H₂₇NO₃
• MW: 305.411885499954
• CID: 6228918
• PubChem ID: 165879879
• Update Time: 2025-11-01

tert-butyl N-methyl-N-[1-oxo-2-(2,4,6-trimethylphenyl)propan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-1875630
• tert-butyl N-methyl-N-[1-oxo-2-(2,4,6-trimethylphenyl)propan-2-yl]carbamate
• 2229536-37-0

• Inchi： 1S/C18H27NO3/c1-12-9-13(2)15(14(3)10-12)18(7,11-20)19(8)16(21)22-17(4,5)6/h9-11H,1-8H3
• InChI Key： GMCKSMHKPDTJPI-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)(C)C1C(C)=CC(C)=CC=1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 305.19909372g/mol
• Monoisotopic Mass: 305.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl N-methyl-N-[1-oxo-2-(2,4,6-trimethylphenyl)propan-2-yl]carbamate

Introduction to tert-butyl N-methyl-N-[1-oxo-2-(2,4,6-trimethylphenyl)propan-2-yl]carbamate (CAS No. 2229536-37-0)

Tert-butyl N-methyl-N-[1-oxo-2-(2,4,6-trimethylphenyl)propan-2-yl]carbamate (CAS No. 2229536-37-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, a methyl group, and a substituted propanoyl moiety. These structural elements contribute to its potential applications in various therapeutic areas.

The chemical structure of tert-butyl N-methyl-N-[1-oxo-2-(2,4,6-trimethylphenyl)propan-2-yl]carbamate is particularly noteworthy for its ability to modulate biological pathways and interactions. The tert-butyl group provides steric hindrance, which can influence the compound's stability and reactivity. The methyl group and the substituted propanoyl moiety contribute to the compound's lipophilicity and solubility properties, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of tert-butyl N-methyl-N-[1-oxo-2-(2,4,6-trimethylphenyl)propan-2-yl]carbamate in various therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The compound's ability to inhibit key inflammatory mediators such as cytokines and prostaglandins makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, tert-butyl N-methyl-N-[1-oxo-2-(2,4,6-trimethylphenyl)propan-2-yl]carbamate has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell survival and proliferation. This makes it a valuable lead compound for the development of novel anticancer drugs.

The pharmacokinetic properties of tert-butyl N-methyl-N-[1-oxo-2-(2,4,6-trimethylphenyl)propan-2-yl]carbamate have also been extensively studied. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and low toxicity make it an attractive candidate for further preclinical and clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of tert-butyl N-methyl-N-[1-oxo-2-(2,4,6-trimethylphenyl)propan-2-yl]carbamate in various therapeutic settings. Preliminary results from phase I trials have been promising, with the compound demonstrating good tolerability and a favorable safety profile. These findings have paved the way for more advanced clinical trials to further evaluate its therapeutic potential.

The synthesis of tert-butyl N-methyl-N-[1-oxo-2-(2,4,6-trimethylphenyl)propan-2-yl]carbamate involves a series of well-defined chemical reactions. Key steps include the formation of the tert-butyl carbamate moiety and the subsequent coupling with the substituted propanoyl group. Optimizing these synthetic routes is crucial for ensuring high yields and purity of the final product.

In conclusion, tert-butyl N-methyl-N-[1-oxo-2-(2,4,6-trimethylphenyl)propan-2-yl]carbamate (CAS No. 2229536-37-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential in various therapeutic areas.